molecular formula C9H7ClN2O B8340011 7-chloro-2-methyl-2H-indazole-4-carbaldehyde

7-chloro-2-methyl-2H-indazole-4-carbaldehyde

Cat. No.: B8340011
M. Wt: 194.62 g/mol
InChI Key: RTFIEXPRPQGKRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-chloro-2-methyl-2H-indazole-4-carbaldehyde is a useful research compound. Its molecular formula is C9H7ClN2O and its molecular weight is 194.62 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H7ClN2O

Molecular Weight

194.62 g/mol

IUPAC Name

7-chloro-2-methylindazole-4-carbaldehyde

InChI

InChI=1S/C9H7ClN2O/c1-12-4-7-6(5-13)2-3-8(10)9(7)11-12/h2-5H,1H3

InChI Key

RTFIEXPRPQGKRD-UHFFFAOYSA-N

Canonical SMILES

CN1C=C2C(=CC=C(C2=N1)Cl)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of oxalyl chloride (2.93 mL, 34.6 mmol) in 30 dichloromethane (50 mL) was added dimethyl sulfoxide (3.68 mL, 51.9 mmol) at −78° C. To the reaction mixture was added a solution of (7-chloro-2-methyl-2H-indazol-4-yl)methanol (3.40 g, 17.3 mmol) in dichloromethane (10 mL), and the mixture was stirred for 2 hr. To the reaction mixture was added triethylamine (14.6 mL, 104 mmol) at −78° C., and the mixture was stirred for 30 min. The reaction mixture was warmed to room temperature, and the mixture was stirred at room temperature for 4 hr. To the reaction mixture was added saturated aqueous ammonium chloride solution, and the aqueous layer was extracted with dichloromethane. The combined extract was washed with saturated brine, and dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure. The obtained crude product was purified by recrystallization (hexane/dichloromethane) to give the title compound (3.07 g, yield 91%).
Quantity
2.93 mL
Type
reactant
Reaction Step One
Quantity
3.68 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
(7-chloro-2-methyl-2H-indazol-4-yl)methanol
Quantity
3.4 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
14.6 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
91%

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